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Compound of Interest

Compound Name: Behenyl oleate

Cat. No.: B591227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Behenyl oleate ((Z)-docosyl octadec-9-enoate) is a long-chain wax ester composed of behenyl

alcohol and oleic acid. As a naturally occurring lipid, it is a component of the tear film lipid layer,

where it contributes to ocular surface stability. Its unique physicochemical properties also make

it a subject of interest in materials science and drug delivery systems. This technical guide

provides a comprehensive overview of the chemical structure, properties, synthesis, and

analysis of behenyl oleate.

Chemical Structure and Identification
Behenyl oleate is characterized by a long saturated fatty alcohol chain (behenyl, C22)

esterified to an unsaturated fatty acid (oleic acid, C18:1). The presence of a cis-double bond in

the oleic acid moiety introduces a kink in the molecular structure, influencing its packing and

physical properties.

Table 1: Chemical Identifiers for Behenyl Oleate
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Identifier Value

IUPAC Name (Z)-docosyl octadec-9-enoate[1]

Synonyms Docosyl oleate, Oleic acid behenyl ester[2][3]

CAS Number 127566-70-5[3]

Molecular Formula C₄₀H₇₈O₂[3]

Molecular Weight 591.05 g/mol [3]

InChI Key QKPJNZCOIFUYNE-MOHJPFBDSA-N[3]

Physicochemical Properties
The physical and chemical properties of behenyl oleate are dictated by its long hydrocarbon

chains and the ester functional group. It is a waxy solid at room temperature with a defined

melting point.

Table 2: Physicochemical Properties of Behenyl Oleate

Property Value

Physical State Solid at room temperature[3]

Melting Point Approximately 38 °C

Boiling Point 621.7 °C at 760 mmHg

Density 0.862 g/cm³

Solubility

Insoluble in water. Soluble in non-polar organic

solvents like chloroform and hexane. Limited

solubility in polar solvents like ethanol and

acetone.

Purity (Research Grade) >99%[3]

Experimental Protocols
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Synthesis of Behenyl Oleate via Fischer Esterification
The most common method for synthesizing behenyl oleate is the Fischer esterification of oleic

acid with behenyl alcohol, catalyzed by a strong acid.[4]

Materials:

Oleic acid

Behenyl alcohol

Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

Toluene (or another suitable solvent for azeotropic removal of water)

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Hexane

Ethyl acetate

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

combine oleic acid (1 equivalent) and behenyl alcohol (1.2 equivalents).

Add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (0.02-0.05

equivalents).

Add toluene to the flask to facilitate the azeotropic removal of water.

Heat the reaction mixture to reflux. The water produced during the reaction will be collected

in the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC) until the starting materials

are consumed.
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Once the reaction is complete, cool the mixture to room temperature.

Dilute the reaction mixture with ethyl acetate and wash with saturated sodium bicarbonate

solution to neutralize the acid catalyst, followed by a wash with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude behenyl oleate.

Purify the crude product by column chromatography on silica gel using a hexane:ethyl

acetate gradient to yield pure behenyl oleate.[4]

Characterization of Behenyl Oleate
High-Performance Liquid Chromatography (HPLC):

Column: C18 reversed-phase column.[5]

Mobile Phase: A gradient of acetonitrile and isopropanol is commonly used for the separation

of wax esters.[5]

Detector: Evaporative Light Scattering Detector (ELSD) or a UV detector at low wavelengths

(around 205-210 nm).[6]

Sample Preparation: Dissolve the sample in a suitable organic solvent such as chloroform or

a hexane/isopropanol mixture.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Solvent: Deuterated chloroform (CDCl₃).[4]

¹H NMR:

δ 5.35 ppm (m): Protons of the double bond (-CH=CH-) in the oleate moiety.[4]

δ 4.05 ppm (t): Protons on the carbon adjacent to the ester oxygen (-O-CH₂-).[4]

δ 2.28 ppm (t): Protons on the carbon alpha to the carbonyl group (-CH₂-COO-).

δ 0.88 ppm (t): Terminal methyl protons of the alkyl chains.
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¹³C NMR:

δ 173.9 ppm: Carbonyl carbon of the ester group.

δ 130.0 ppm and 129.8 ppm: Carbons of the double bond.

δ 64.4 ppm: Carbon adjacent to the ester oxygen (-O-CH₂-).

Fourier-Transform Infrared (FT-IR) Spectroscopy:

The FT-IR spectrum of behenyl oleate will show a characteristic strong absorption band for

the ester carbonyl (C=O) stretch around 1740 cm⁻¹.[4]

Strong C-H stretching vibrations from the long alkyl chains will be observed in the region of

2850-2950 cm⁻¹.

C-O stretching vibrations will appear in the fingerprint region between 1300 and 1000 cm⁻¹.

[4]

Mass Spectrometry (MS):

Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) are

suitable ionization techniques.

The protonated molecular ion [M+H]⁺ is expected at m/z 591.1.

Fragmentation patterns can provide information about the fatty acid and fatty alcohol

components.[7]

Visualizations
Caption: Fischer Esterification of Behenyl Oleate.

Caption: Synthesis and Purification Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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